Cas no 107500-78-7 (L-Proline,1-[1-[1-[1-[(1,1-dimethylethoxy)carbonyl]-D-prolyl]-L-prolyl]-D-prolyl]-,methyl ester (9CI))

• Product Name: L-Proline,1-[1-[1-[1-[(1,1-dimethylethoxy)carbonyl]-D-prolyl]-L-prolyl]-D-prolyl]-,methyl ester (9CI)
• CAS No: 107500-78-7
• MF: C₂₆H₄₀N₄O₇
• MW: 520.618407249451
• CID: 156204
• PubChem ID: 129877
• Update Time: 2025-04-19

L-Proline,1-[1-[1-[1-[(1,1-dimethylethoxy)carbonyl]-D-prolyl]-L-prolyl]-D-prolyl]-,methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Proline,1-[1-[1-[1-[(1,1-dimethylethoxy)carbonyl]-D-prolyl]-L-prolyl]-D-prolyl]-,methyl ester (9CI)
• L-Proline,1-[1-[1-[1-[(1,1-dimethylethoxy)carbonyl]-D-prolyl]-L-prolyl]-D-prolyl]-,methyl este...
• methyl (2S)-1-[(2S)-1-[(2S)-1-[(2S)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carboxylate
• tert-butyloxycarbonylprolyl-prolyl-prolyl-proline methyl ester
• 1-(1-(1-(1-((1,1-Dimethylethoxy)carbonyl)-D-prolyl)-L-prolyl)-D-prolyl)-L-proline methyl ester
• Boc-(pro-pro)2-och3
• L-Proline, 1-(1-(1-(1-((1,1-dimethylethoxy)carbonyl)-D-prolyl)-L-prolyl)-D-prolyl)-, methyl ester
• methyl 1-(tert-butoxycarbonyl)-L-prolyl-L-prolyl-L-prolyl-L-prolinate
• 107500-78-7
• DTXSID40148071

• Inchi： 1S/C26H40N4O7/c1-26(2,3)37-25(35)30-16-7-11-19(30)23(33)28-14-5-9-17(28)21(31)27-13-6-10-18(27)22(32)29-15-8-12-20(29)24(34)36-4/h17-20H,5-16H2,1-4H3/t17-,18-,19-,20-/m0/s1
• InChI Key： AMTGIUTVKHNYTR-MUGJNUQGSA-N
• SMILES： O=C([C@@H]1CCCN1C([C@@H]1CCCN1C(=O)OC(C)(C)C)=O)N1CCC[C@H]1C(N1CCC[C@H]1C(=O)OC)=O

Computed Properties

• Exact Mass: 520.2899
• Monoisotopic Mass: 520.28969963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 932
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 117Ų

Experimental Properties

• PSA: 116.77